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1-Cbz-3-ethylpiperidine-3-
Compound Name:

carboxylic Acid
CAS No.: 1245808-57-4
Cat. No.: B582563

Get Quote

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous
approved pharmaceuticals.[1][2] When this six-membered nitrogenous heterocycle is
substituted at the 3-position with a quaternary stereocenter, as in 3-ethylpiperidine-3-carboxylic
acid (also known as 3-ethylnipecotic acid), it presents a formidable challenge and a significant
opportunity in drug design. The stereochemistry of such building blocks can profoundly
influence their pharmacological activity, with one enantiomer often exhibiting the desired
therapeutic effect while the other may be inactive or contribute to off-target effects.
Consequently, the ability to efficiently resolve racemic mixtures of 3-ethylpiperidine-3-carboxylic
acid and its derivatives is a critical step in the synthesis of enantiomerically pure active
pharmaceutical ingredients (APIs).

This technical guide provides an in-depth exploration of the principal methodologies for the
chiral resolution of 3-ethylpiperidine-3-carboxylic acid derivatives. We will delve into the
mechanistic underpinnings and provide actionable protocols for three robust techniques:
classical resolution via diastereomeric salt formation, preparative chiral High-Performance
Liquid Chromatography (HPLC), and enzymatic kinetic resolution.
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Chemical Structure of the Target Molecule:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582563?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

